4-(acetylamino)phenyl [(4,6-dimethyl-2-pyrimidinyl)thio]acetate

• IUPAC Name: (4-acetamidophenyl) 2-(4,6-dimethylpyrimidin-2-yl)sulfanylacetate
• InChI: InChI=1S/C16H17N3O3S/c1-10-8-11(2)18-16(17-10)23-9-15(21)22-14-6-4-13(5-7-14)19-12(3)20/h4-8H,9H2,1-3H3,(H,19,20)
• InChI Key: QLUWCVQNRBLZBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC(=O)OC2=CC=C(C=C2)NC(=O)C)C
• Molecular Formula: C16H17N3O3S
• Molecular Weight: 331.4 g/mol

Description

4-(acetylamino)phenyl [(4,6-dimethyl-2-pyrimidinyl)thio]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is also known as dapagliflozin, which is an FDA-approved drug used for the treatment of type 2 diabetes. We will also list future directions for research on this compound.

Scientific Research Applications

4-(acetylamino)phenyl [(4,6-dimethyl-2-pyrimidinyl)thio]acetate has several potential scientific research applications. One of the most significant applications is in the field of medicinal chemistry, where it is used as an inhibitor of sodium-glucose cotransporters (SGLTs). SGLTs are responsible for the reabsorption of glucose in the kidneys, and the inhibition of SGLTs by this compound leads to increased glucose excretion in the urine. This property of the compound has led to its use as an anti-diabetic drug, dapagliflozin.

Mechanism of Action

The mechanism of action of 4-(acetylamino)phenyl [(4,6-dimethyl-2-pyrimidinyl)thio]acetate involves the inhibition of SGLTs. SGLTs are responsible for the reabsorption of glucose in the kidneys, and the inhibition of SGLTs by this compound leads to increased glucose excretion in the urine. This results in a reduction in blood glucose levels, which is beneficial for patients with type 2 diabetes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of SGLTs. The increased glucose excretion in the urine leads to a reduction in blood glucose levels, which is beneficial for patients with type 2 diabetes. The compound has also been shown to have beneficial effects on blood pressure and body weight in diabetic patients.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(acetylamino)phenyl [(4,6-dimethyl-2-pyrimidinyl)thio]acetate in lab experiments is its specificity for SGLTs. The compound has a high affinity for SGLTs and does not interact with other transporters or receptors. This makes it an ideal tool for studying the role of SGLTs in glucose reabsorption in the kidneys. However, one of the limitations of using this compound in lab experiments is its high cost, which may limit its widespread use in research.

Future Directions

There are several future directions for research on 4-(acetylamino)phenyl [(4,6-dimethyl-2-pyrimidinyl)thio]acetate. One of the most significant areas of research is the development of new SGLT inhibitors with improved selectivity and potency. Another area of research is the investigation of the effects of SGLT inhibitors on other physiological processes, such as lipid metabolism and cardiovascular function. Additionally, the use of SGLT inhibitors in combination with other anti-diabetic drugs is an area of research that has the potential to improve the treatment of type 2 diabetes.

Synthesis Methods

The synthesis of 4-(acetylamino)phenyl [(4,6-dimethyl-2-pyrimidinyl)thio]acetate involves several steps. The initial step involves the reaction of 4-acetylamino-phenol with 4,6-dimethyl-2-chloropyrimidine in the presence of a base to form 4-(acetylamino)phenyl-4,6-dimethyl-2-pyrimidinyl sulfide. This intermediate compound is then reacted with ethyl chloroacetate in the presence of a base to form the final product, this compound.